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Compound of Interest

Compound Name: 1-Cyclohexene-1-carboxaldehyde

Cat. No.: B073562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Cyclohexene-1-carboxaldehyde, a versatile intermediate in organic synthesis, plays a

crucial role in the development of pharmaceuticals and other complex molecules. As an α,β-

unsaturated aldehyde, its reactivity is key to its synthetic utility; however, this reactivity also

presents challenges regarding its stability and storage. This technical guide provides an in-

depth analysis of the stability of 1-Cyclohexene-1-carboxaldehyde, outlining its degradation

pathways, recommended storage conditions, and detailed experimental protocols for stability

assessment.

Chemical Profile
Property Value

Chemical Formula C₇H₁₀O

Molecular Weight 110.15 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 61 °C at 10 mmHg[1]

Density 0.966 g/mL at 25 °C[1]

CAS Number 1192-88-7[1]
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Stability Profile
The stability of 1-Cyclohexene-1-carboxaldehyde is influenced by several factors, primarily its

susceptibility to oxidation, polymerization, and sensitivity to environmental conditions such as

light, heat, and air.

Susceptibility to Oxidation
As with many aldehydes, 1-Cyclohexene-1-carboxaldehyde is prone to oxidation. The

primary degradation pathway is autoxidation, a free-radical chain reaction that occurs in the

presence of oxygen. This process is often initiated by exposure to light and heat and can be

catalyzed by trace metal impurities. The principal product of this oxidation is 1-Cyclohexene-1-

carboxylic acid.

Tendency for Polymerization
The conjugated system in α,β-unsaturated aldehydes like 1-Cyclohexene-1-carboxaldehyde
makes them susceptible to polymerization.[2] This can be initiated by light, heat, or the

presence of acidic or basic impurities. The polymerization can lead to the formation of viscous

liquids or solid materials, reducing the purity and usability of the compound.

Sensitivity to Environmental Factors
Air: The presence of oxygen can initiate and propagate the autoxidation process. Therefore,

minimizing exposure to air is critical for maintaining the stability of the compound.

Light: Light, particularly UV radiation, can provide the energy to initiate free-radical reactions,

leading to both oxidation and polymerization.

Heat: Elevated temperatures accelerate the rates of both oxidation and polymerization,

significantly reducing the shelf life of the compound.

Recommended Storage Conditions
To ensure the long-term stability and purity of 1-Cyclohexene-1-carboxaldehyde, the

following storage conditions are recommended:
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Parameter Recommendation Rationale

Temperature

Store in a cool place.[3] For

related compounds, storage at

2-8°C is recommended.[4]

To minimize the rates of

degradation reactions such as

oxidation and polymerization.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

To prevent oxidation by

excluding atmospheric oxygen.

Container

Keep container tightly closed.

[3] Use amber glass bottles or

other light-resistant containers.

To prevent exposure to air and

light, which can initiate

degradation.

Environment
Store in a dry and well-

ventilated place.[3]

To prevent moisture absorption

and ensure a safe storage

environment.

Additives

Consider the addition of a

radical inhibitor (e.g.,

hydroquinone) for long-term

storage.

To quench free radicals and

inhibit autoxidation and

polymerization.

Degradation Pathways
The primary degradation pathways for 1-Cyclohexene-1-carboxaldehyde are autoxidation

and polymerization. A simplified representation of the autoxidation pathway is illustrated below.
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Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Use Inert Gas for Blanketing

Dispense in a Fume Hood

Seal Container Tightly After Use

Monitor for Signs of Degradation (Color Change, Viscosity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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